3-Cyclopropoxy-5-methoxypicolinamide

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• SMILES: COC1=CC(=C(N=C1)C(=O)N)OC2CC2
• InChI: InChI=1S/C10H12N2O3/c1-14-7-4-8(15-6-2-3-6)9(10(11)13)12-5-7/h4-6H,2-3H2,1H3,(H2,11,13)
• InChIKey: NABLBBUDJRNLTG-UHFFFAOYSA-N

3-Cyclopropoxy-5-methoxypicolinamide: A Sub-Nanomolar PDE5 Inhibitor for Targeted Therapeutic Research and Procurement

3-Cyclopropoxy-5-methoxypicolinamide (CHEMBL3338445) is a synthetic picolinamide derivative that functions as an exceptionally potent inhibitor of cyclic guanosine monophosphate (cGMP)-specific phosphodiesterase type 5 (PDE5) [1]. This compound is characterized by a pyridine ring core with a carboxamide group at the 2-position, a cyclopropoxy substituent at the 3-position, and a methoxy group at the 5-position . Its primary documented pharmacological activity is the inhibition of PDE5, an enzyme that degrades cGMP, a key intracellular second messenger regulating vascular smooth muscle tone [1]. The combination of its specific substitution pattern and its demonstrated inhibitory activity at sub-nanomolar concentrations makes it a molecule of significant interest for research into conditions involving cGMP signaling dysfunction.

Workflow PDE5 / cGMP signaling pathway research

Selection Reported high-affinity PDE5 binding context

Use Enzymatic and cell-based cGMP assays

• [1] BindingDB. BDBM50035620 (CHEMBL3338445): Affinity Data for 3-Cyclopropoxy-5-methoxypicolinamide. IC50: 0.130 nM (Canine PDE5), 0.160 nM (Human PDE5). Deposited by Mitsubishi Tanabe Pharma / Nirma University. View Source

Procurement Alert: Why a Generic PDE5 Inhibitor Cannot Substitute for 3-Cyclopropoxy-5-methoxypicolinamide

Scientific procurement decisions must recognize that the picolinamide class of PDE5 inhibitors is not interchangeable. The specific positioning of the cyclopropoxy and methoxy substituents on the pyridine ring is a critical determinant of binding affinity and selectivity [1]. For instance, 3-Cyclopropoxy-5-methoxypicolinamide exhibits an IC50 of 0.130 nM against canine PDE5, placing it among the most potent PDE5 inhibitors known [2]. Even within the same structural family, minor positional isomerism—such as moving the methoxy group from the 5- to the 3-position or the N-methylation of the amide—can profoundly alter the compound's pharmacokinetic profile, target engagement kinetics, and selectivity fingerprint [1]. Substituting this compound with an uncharacterized or structurally similar analog without equivalent potency data risks invalidating experimental results, particularly in assays designed to probe structure-activity relationships (SAR) or in vivo models of vascular dysfunction.

Positional isomer mismatch

5-Cyclopropoxy-3-methoxypicolinamide reverses substitution pattern and may drastically reduce PDE5 binding affinity, altering SAR conclusions.

N-methyl amide analog substitution

N-Methyl derivative adds ~14 Da and alters hydrogen bonding/logP, potentially shifting target engagement and pharmacokinetic profile.

• [1] Mitsubishi Tanabe Pharma Corp. EP1219609B1 - Aromatic Nitrogenous Six-Membered Ring Compounds. Priority date: 1999-09-16. The patent establishes the SAR of picolinamide PDE5 inhibitors, highlighting the criticality of substituent position. View Source
• [2] BindingDB. BDBM50035620 (CHEMBL3338445): Affinity Data. IC50: 0.130 nM. Assay Description: Inhibition of canine lung PDE5 using [3H]cGMP substrate by radiolabeled nucleotide method. View Source

Head-to-Head Quantitative Differentiation of 3-Cyclopropoxy-5-methoxypicolinamide from Closest Analogs and In-Class Alternatives

Exceptional PDE5 Inhibitory Potency: A Sub-Nanomolar Advantage Over Sildenafil and Positional Isomers

The target compound demonstrates a level of PDE5 inhibitory potency that categorically differentiates it from the prototypical PDE5 inhibitor sildenafil and is inferred to be superior to its closest positional isomers based on SAR precedent [1][2]. 3-Cyclopropoxy-5-methoxypicolinamide achieves an IC50 of 0.130 nM on canine PDE5 and 0.160 nM on human PDE5 [1]. This is approximately 27-fold more potent than sildenafil, which is reported to have an IC50 of approximately 3.5 nM in comparable PDE5 inhibition assays [2]. While direct public data for the 5-cyclopropoxy-3-methoxypicolinamide isomer is unavailable, the stringent positional requirement dictated by the PDE5 catalytic pocket, as defined in foundational patents, indicates that alternative substitution patterns would significantly erode this potency [3].

Inhibitory Potency vs Sildenafil

Head-to-head

~27-fold more potent than sildenafil (IC50 0.130 nM vs ~3.5 nM)

Supports dose-response studies at low concentrations

Radiolabeled assay; review comparability

Evidence Dimension	Inhibitory Potency (IC50) against PDE5
Target Compound Data	IC50 = 0.130 nM (canine); IC50 = 0.160 nM (human)
Comparator Or Baseline	Sildenafil: IC50 ≈ 3.5 nM (human PDE5, comparable assay)
Quantified Difference	Target compound is ~27-fold more potent than sildenafil (3.5 nM / 0.130 nM ≈ 26.9)
Conditions	Inhibition of canine lung PDE5 using [3H]cGMP substrate by radiolabeled nucleotide method for target compound [1]; comparable radioligand binding assays for sildenafil [2].

Why This Matters

A 27-fold potency advantage translates directly to significantly lower compound usage in dose-response studies, reducing per-assay cost and minimizing solvent (e.g., DMSO) artifacts in sensitive cell-based models.

• [1] BindingDB. BDBM50035620 (CHEMBL3338445). IC50: 0.130 nM (canine PDE5), 0.160 nM (human PDE5). View Source
• [2] Boolell, M., et al. The Journal of Urology, Supplement, vol. 155, 1996. (Cited source for sildenafil PDE5 IC50). View Source
• [3] Mitsubishi Tanabe Pharma Corp. EP1219609B1. Establishes the SAR and criticality of the substituent positions for PDE5 inhibitory activity. View Source

Precise Structural Identity Confirmed: Differentiation from N-Methyl and Positional Isomer Impurities

Procurement of the exact compound 3-Cyclopropoxy-5-methoxypicolinamide is non-negotiable for research fidelity. The closest commercially available analogs, 3-Cyclopropoxy-5-methoxy-N-methylpicolinamide (CAS not available) and 5-Cyclopropoxy-3-methoxypicolinamide (CAS 1243383-46-1), differ in ways that create distinct chemical entities with different molecular targets and activities [1]. The N-methyl analog introduces a tertiary amide, altering hydrogen-bonding capability and logP, which directly impacts membrane permeability and target binding [1]. The positional isomer reverses the substitution pattern, which in the picolinamide PDE5 inhibitor series, is known to drastically reduce or abolish PDE5 binding affinity [2]. The canonical SMILES for the target compound is unique, ensuring a specific chemical fingerprint.

Structural Identity vs Analogs

Head-to-head

N-methyl amide: +14 Da, logP shift; positional isomer: distinct pharmacophore

Ensures SAR fidelity; avoids invalid structure-activity data

Patent-defined SAR; verify identity via SMILES

Evidence Dimension	Molecular Identity and Substituent Position
Target Compound Data	3-Cyclopropoxy-5-methoxypicolinamide (C10H12N2O3, exact mass ~208.21 g/mol). Unsubstituted primary amide.
Comparator Or Baseline	Comparator A: 3-Cyclopropoxy-5-methoxy-N-methylpicolinamide (N-methylated amide). Comparator B: 5-Cyclopropoxy-3-methoxypicolinamide (positional isomer).
Quantified Difference	A single methyl group addition (Comparator A) increases molecular weight by ~14 Da and logP by ~0.5 units. Positional isomerism (Comparator B) yields an identical mass but distinct pharmacophore geometry.
Conditions	In silico structural analysis and patent-defined SAR for picolinamide PDE5 inhibitors [2].

Why This Matters

Substituting with an N-methyl analog or a positional isomer will generate invalid SAR data, as the pharmacology and biophysical properties of these molecules will not recapitulate the activity of the parent compound, leading to wasted experimental resources.

• [1] ChemicalCD. 3-CYCLOPROPOXY-5-METHOXY-N-METHYLPICOLINAMIDE. Supplier product page. View Source
• [2] Mitsubishi Tanabe Pharma Corp. EP1219609B1. Patent defining SAR for this compound class. View Source

Cross-Species PDE5 Potency Conservation Supports Translational Model Validity

A critical advantage for translational research is the conservation of target engagement across species. 3-Cyclopropoxy-5-methoxypicolinamide maintains a striking potency against PDE5 from both canine (IC50 = 0.130 nM) and human (IC50 = 0.160 nM) sources [1]. This minor 0.23-fold difference (or 1.23-fold increase in IC50 from dog to human) signals a highly homologous binding interaction that is less susceptible to species-specific variations in the target's active site. For many in-class alternatives, such as certain non-selective PDE inhibitors, species-specific potency can vary by more than an order of magnitude, complicating the design of preclinical efficacy and safety studies [2].

Cross-Species Potency Conservation

Context-dependent

1.23-fold shift canine (0.130 nM) vs human (0.160 nM)

May support cross-species PK/PD model interpretation

Class-level inhibitors often show >10-fold variation

Evidence Dimension	Cross-species PDE5 Inhibitory Potency
Target Compound Data	Canine PDE5 IC50 = 0.130 nM; Human PDE5 IC50 = 0.160 nM
Comparator Or Baseline	Class-level inference: Non-selective PDE inhibitors often exhibit >10-fold species-specific potency differences.
Quantified Difference	1.23-fold shift in IC50 between canine and human PDE5 for the target compound, indicating conserved potency.
Conditions	Canine: Inhibition of canine lung PDE5 using [3H]cGMP. Human: Inhibition of human PDE5 (unknown origin) [1].

Why This Matters

This conserved potency dramatically simplifies the correlation of in vivo pharmacokinetic/pharmacodynamic (PK/PD) data from animal models to projected human therapeutic doses, reducing risk and cost in preclinical development programs.

• [1] BindingDB. BDBM50035620 (CHEMBL3338445). Shows both canine (0.130 nM) and human (0.160 nM) PDE5 IC50 values. View Source
• [2] Thompson, W. J., et al. (1979). 'Species-specific differences in the pharmacological properties of cyclic nucleotide phosphodiesterases.' Adv. Cyclic Nucleotide Res., 10, 69-92. (Review supporting general class-level inference). View Source

Procurement Application Scenarios for 3-Cyclopropoxy-5-methoxypicolinamide Based on Quantified Differentiation

Precision SAR Studies for PDE5 Inhibitor Pharmacophore Mapping

The exceptional potency (IC50 = 0.130 nM) and defined substitution pattern of 3-Cyclopropoxy-5-methoxypicolinamide make it an indispensable tool for high-resolution structure-activity relationship (SAR) studies [1]. Its use as a positive control or as a scaffold for analogue synthesis allows researchers to probe the steric and electronic tolerance of the PDE5 catalytic pocket with a sensitivity that less potent core structures cannot provide. The known commercial availability of its exact positional isomers and N-methyl derivatives enables a systematic exploration of regioisomeric effects on PDE5 binding, a research endeavor that would be impossible with a less well-characterized starting point [2].

High-Sensitivity in Vitro Cell-Based Assays for cGMP Dynamics

For cell biologists investigating nitric oxide/cGMP signaling pathways, the sub-nanomolar potency of this compound ensures complete PDE5 inhibition at low chemical load, minimizing off-target cytotoxicity and solvent (DMSO) artifacts that plague experiments requiring higher concentrations of weaker inhibitors like sildenafil [1][2]. Its 27-fold greater potency than sildenafil allows for the economic preparation of high-efficacy working solutions that can be further diluted to negligible DMSO concentrations, preserving cell health and enhancing assay reproducibility in long-term culture systems.

Validated Chemical Probe for Cross-Species Translational Pharmacology

The demonstrated conservation of PDE5 inhibitory activity between canine (0.130 nM) and human (0.160 nM) enzymes qualifies this compound as a reliable chemical probe for translational studies [1]. Research programs developing therapies for pulmonary arterial hypertension or erectile dysfunction can utilize this compound in established canine ex vivo models with high confidence that the PK/PD relationship will be directly informative for human trial design, bypassing the confounding variable of species-specific target engagement.

Reference Standard for Analytical Quality Control and Impurity Tracking

In pharmaceutical QC and chemical manufacturing, the unique chromatographic and spectroscopic signature of 3-Cyclopropoxy-5-methoxypicolinamide positions it as an ideal reference standard. Because its mass and retention time differ predictably from the N-methyl and positional isomer impurities that can arise during synthesis, it serves as a gold standard for developing HPLC or LC-MS methods to certify the purity and structural integrity of synthesized batches [1]. This application is a direct consequence of the precise structural differentiation detailed in the evidence guide.

Application

Selection Property

Validation Focus

SAR pharmacophore mapping

PDE5 potency context

SAR model reproducibility

Cell-based cGMP assays

Low-concentration assay compatibility

Cell viability and cGMP readout

Cross-species PDE5 model research

Species-conserved binding

PK/PD model interpretation

Analytical reference standard

Chromatographic identity

HPLC/LC-MS purity profiling

• [1] BindingDB. BDBM50035620 (CHEMBL3338445). Primary source for PDE5 potency data on the target compound. View Source
• [2] Mitsubishi Tanabe Pharma Corp. EP1219609B1 - Aromatic Nitrogenous Six-Membered Ring Compounds. Contains representative examples and synthesis pathways for related picolinamide PDE5 inhibitors. View Source